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Compound of Interest

Compound Name: Chloropicrin

Cat. No.: B1668804

Introduction

Chloropicrin is a broad-spectrum soil fumigant utilized in agricultural research to control a
wide range of soil-borne pathogens, including fungi, nematodes, insects, and some weed
seeds.[1][2] Its application is a critical tool for establishing research plots with reduced biotic
variability, thereby ensuring that observed treatment effects are attributable to the experimental
variables under investigation. This document provides detailed application notes and protocols
for the safe and effective use of chloropicrin in a research setting.

Chloropicrin functions by volatilizing into a gas that permeates the soil, effectively reducing
populations of target pests.[2] While highly effective, its use requires strict adherence to safety
protocols due to its toxicity.[3][4] These protocols are designed to protect researchers, the
public, and the environment.

Data Presentation: Application Rates and
Formulations

The selection of a suitable chloropicrin formulation and application rate is critical and depends
on the target pests, soil type, and cropping system. The following table summarizes various
formulations and rates cited in agricultural research.
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. Active Application Target
Formulation . Reference
Ingredients Rate Pests/Crops
60% Soil-borne fungal
) Chloropicrin, and nematode
Pic-Clor 60 60 - 120 Ib/ac ] [5]
40% Telone (1,3- pathogens in
Dichloropropene) chile peppers.
o Soil-borne
) 86% Chloropicrin )
Pic Plus ] - 60 - 120 Ib/ac pathogens in [5]
with emulsifiers )
chile peppers.
Soil-borne
94% Chloropicrin ]
] ) pathogens in
TriClor EC with 6% 125 Ib/ac ] [5]
N chile peppers
emulsifiers ] o
(drip application).
Soil-borne
Chloropicrin » 45, 67, 90 kg pathogens in
Not specified ) [6]
(PIC) a.i./ha potato
production.
o Soil-borne
) 86% Chloropicrin )
Pic-Plus (PIC + ) ] 45, 67, 90 kg pathogens in
with a proprietary ) [6]
solvent) a.i./ha potato
solvent )
production.
Soil-borne
Chloropicrin Not specified 65 mg/kg pathogens in [718]
tomato.
Soil-borne
o ) diseases in
Chloropicrin 99.5% purity 40 g/m2 9]
Panax
notoginseng.
Root-knot
Chloropicrin Not specified 83 - 204 Ibs/acre  nematode in [1]
pineapple.
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Experimental Protocols
Pre-Fumigation Protocol

A comprehensive Fumigation Management Plan (FMP) must be developed prior to any

application.[10] This plan should detail site conditions, buffer zones, emergency procedures,

and communication with stakeholders.[10]

3.1.1 Site Preparation:

Residue Removal: Clear the field of any crop residue from the surface.[11]

Soil Tillage: Till the soil to a depth of 5-8 inches to break up clods. No clods should be larger
than a golf ball.[11]

Soil Moisture: Ensure the soil is moist 9 inches below the surface. This can be determined by
the USDA "feel and appearance" method or with a soil moisture instrument.[11] A pre-
irrigation may be necessary to achieve approximately 60% field capacity.[5]

Soil Temperature: The maximum soil temperature at the depth of injection should not exceed
90°F at the start of the application.[11] If air temperatures have been above 100°F in the
three days prior, soil temperature must be measured and recorded in the FMP.[11]

3.1.2 Establishment of Buffer Zones:

A buffer zone, an untreated area around the fumigated field, is mandatory.[10]

The minimum buffer zone distance is at least 8 meters from the fumigated area, but this may
be extended based on application rate, field size, and application method.[10]

Entry into the buffer zone is prohibited for 48 hours after the application is complete, except
for authorized and appropriately protected personnel.[10]

Post warning signs at all entrances to the treated area and the buffer zone.[3][10]

Fumigation Application Protocol

3.2.1 Shank Application:
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o Calibrate the application rig to deliver the precise dosage of chloropicrin.
« Inject the fumigant into the soil at a depth of 5 to 6 inches.[1]

o Immediately after injection, cover the treated area with a tarp, such as a totally impermeable
film (TIF), to prevent gas escape.[12]

3.2.2 Drip Application:

For formulations like TriClor EC, the fumigant is applied through the drip irrigation system.[5]

Ensure the drip lines are properly placed, typically 2.5 cm below the soil surface.[12]

Introduce the fumigant from pressurized containers into the irrigation lines.[5]

The field should be covered with plastic mulch immediately after application.[12]

Post-Fumigation Protocol

o Tarp Management: Tarps should not be perforated until at least five days after the fumigation
is complete.[11]

o Aeration: Do not remove tarps until at least two hours after perforation, and only after air
monitoring confirms chloropicrin levels are below 0.15 ppm (or less than 1.5 ppm if
respiratory protection is used).[11]

e Planting Interval: If tarps are removed, planting can occur 48 hours after tarp perforation,
provided 14 days have passed since fumigation.[4][11] If tarps are left intact for a minimum
of 14 days, planting can occur as the tarps are being perforated.[4][11] In some cases, crops
have been seeded approximately one month after fumigant application.[5]

o Soil Sampling: Post-fumigation soil samples can be collected to assess the residual
concentration of chloropicrin and to study its effects on soil microbial communities.[13]

Safety Precautions

Strict adherence to safety protocols is mandatory.
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» Personal Protective Equipment (PPE):

o Applicators and handlers must wear loose-fitting long-sleeved shirts and long pants,
shoes, and socks.[3]

o Do not wear jewelry, gloves, goggles, or tight-fitting clothing, as chloropicrin is heavier
than air and can be trapped, causing skin injury.[3]

o Respiratory Protection:

» |f the air concentration of chloropicrin exceeds 0.1 ppm, an air-purifying respirator
must be worn.[3]

» |f the concentration exceeds 4 ppm, a supplied-air respirator or a self-contained
breathing apparatus (SCBA) is required.[3]

» A full-face respirator with an organic vapor cartridge is required when respirators are
necessary.[11]

e Air Monitoring:

o Regularly monitor the air concentration of chloropicrin using a direct-reading detection
device.[3]

o When respirators are worn, air samples must be taken every two hours.[11]
e Emergency Procedures:
o In case of a spill or leak, evacuate the immediate area.[4]
o Only correctly trained and PPE-equipped handlers should perform cleanup.[3]

o Allow spilled fumigant to evaporate or absorb onto an inert material like dry sand or
vermiculite for disposal.[3][4]

o In case of exposure, move the individual to fresh air and seek immediate medical
attention.[14]
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Caption: Experimental workflow for soil fumigation with Chloropicrin.
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Caption: Decision-making flowchart for Chloropicrin fumigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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